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Compound of Interest

Compound Name: Ethyl 10-Bromodecanoate

Cat. No.: B1580412

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and
disposal of Ethyl 10-bromodecanoate (CAS No. 55099-31-5). The following sections detail
the physicochemical properties, known hazards, necessary safety precautions, and emergency
procedures associated with this compound. Adherence to these guidelines is crucial for
ensuring a safe laboratory environment.

Core Safety and Physicochemical Data

Quantitative data for Ethyl 10-bromodecanoate is summarized in the table below for easy
reference and comparison.
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Property Value Reference(s)

Chemical Formula C12H23BrO:2 [1112]

Molecular Weight 279.21 g/mol [1]

CAS Number 55099-31-5 [2]

Appearance Colorl.ess' to almost colorless 2]
clear liquid

Boiling Point 134 °C at 3 mmHg [2]

Purity >96.0% (GC) [2]

Acute Toxicity (Oral) No data available

Acute Toxicity (Dermal) No data available

Acute Toxicity (Inhalation) No data available

Causes skin irritation

Skin Corrosion/Irritation [1112]
(Category 2)
) o Causes serious eye irritation
Serious Eye Damage/Irritation [11[2]
(Category 2)

Hazard Identification and Classification

Ethyl 10-bromodecanoate is classified as a hazardous substance. The primary hazards
associated with this chemical are:

e Skin Irritation (H315): Causes skin irritation upon contact.[1][2]
» Serious Eye Irritation (H319): Causes serious eye irritation.[1][2]

As of the latest available data, there is no information on the carcinogenicity, germ cell
mutagenicity, reproductive toxicity, or specific target organ toxicity (single or repeated
exposure) of Ethyl 10-bromodecanoate.

Experimental Protocols for Hazard Assessment
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The hazard classifications for skin and eye irritation are typically determined using standardized
test guidelines from the Organisation for Economic Co-operation and Development (OECD).
The methodologies for these tests are detailed below.

Skin Irritation: OECD Test Guideline 404

The potential for a substance to cause skin irritation is assessed using the OECD Test
Guideline 404 for Acute Dermal Irritation/Corrosion. This test is typically conducted on albino
rabbits.

Methodology:

Test Substance Application: A small area of the animal's skin is shaved. The test substance
is then applied to the shaved area and covered with a gauze patch.

o Exposure Period: The test substance remains in contact with the skin for a specified period,
typically 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is observed for
signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and
72 hours after patch removal).

e Scoring: The severity of the skin reactions is scored according to a standardized grading
system.

o Classification: The substance is classified as a skin irritant if the observed skin reactions
meet specific criteria outlined in the guideline.

Eye Irritation: OECD Test Guideline 405

The potential for a substance to cause eye irritation or damage is evaluated using the OECD
Test Guideline 405 for Acute Eye Irritation/Corrosion. This test is also typically performed on
albino rabbits.

Methodology:

o Test Substance Instillation: A single dose of the test substance is instilled into the
conjunctival sac of one eye of the animal. The other eye serves as a control.
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o Observation: The eyes are examined for signs of corneal opacity, iritis, conjunctival redness,
and chemosis (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours after instillation).

e Scoring: The severity of the eye reactions is scored using a standardized grading system.

o Classification: The substance is classified as an eye irritant based on the severity and
reversibility of the observed eye lesions.

Safe Handling and Storage Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of Ethyl
10-bromodecanoate in a laboratory setting.
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Safe handling workflow for Ethyl 10-bromodecanoate.
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Personal Protective Equipment (PPE)

When handling Ethyl 10-bromodecanoate, the following personal protective equipment
should be worn to minimize exposure:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.

» Skin and Body Protection: A laboratory coat should be worn to prevent skin contact.

First Aid Measures

In the event of exposure to Ethyl 10-bromodecanoate, the following first aid measures should
be taken immediately:

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention if symptoms persist.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation occurs, seek medical attention.[2]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[2]

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.

e Specific Hazards: Combustion may produce carbon oxides and hydrogen bromide.
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Avoid breathing vapors, mist, or gas.
Wear appropriate personal protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb with an inert material (e.g., sand, silica gel, acid binder,
universal binder, sawdust). Collect and place in a suitable, labeled container for disposal.

Disposal Considerations

Dispose of Ethyl 10-bromodecanoate and its containers in accordance with local, regional,
and national regulations. It is recommended to use a licensed waste disposal service.

This technical guide is intended to provide comprehensive safety and handling information for
Ethyl 10-bromodecanoate. It is imperative that all users of this chemical are familiar with its
hazards and follow the recommended safety procedures to ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1580412#safety-and-handling-of-ethyl-10-
bromodecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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